Cas no 4114-21-0 (2,5-dimethyl-1,2-dihydro-3H-1,2,4-triazol-3-one)

• Product name: 2,5-dimethyl-1,2-dihydro-3H-1,2,4-triazol-3-one
• CAS No: 4114-21-0
• MF: C₄H₇N₃O
• MW: 113.117880105972
• CID: 1515787
• PubChem ID: 135541258

2,5-dimethyl-1,2-dihydro-3H-1,2,4-triazol-3-one Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethyl-1,2-dihydro-3H-1,2,4-triazol-3-one
• 2,5-dimethyl-1H-1,2,4-triazol-3-one
• SCHEMBL14621063
• 3H-1,2,4-Triazol-3-one, 2,4-dihydro-2,5-dimethyl-
• 2,5-dimethyl-4H-1,2,4-triazol-3-one
• 1,3-DIMETHYL-1H-1,2,4-TRIAZOL-5-OL
• EN300-4706225
• 4114-21-0
• 1,2-Dihydro-2,5-dimethyl-3H-1,2,4-triazol-3-one
• 1,3-dimethyl-4,5-dihydro-1H-1,2,4-triazol-5-one
• 3H-1,2,4-Triazol-3-one,2,4-dihydro-2,5-dimethyl-
• AT12328
• DB-390208
• DTXSID20194076
• SCHEMBL1484795
• dimethyl-1H-1,2,4-triazol-5-ol

• Inchi： InChI=1S/C4H7N3O/c1-3-5-4(8)7(2)6-3/h1-2H3,(H,5,6,8)
• InChI Key： XCVAVAXVPQNMJY-UHFFFAOYSA-N
• SMILES： CC1=NN(C(=O)N1)C

Computed Properties

• Exact Mass: 113.05901
• Monoisotopic Mass: 113.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 44.7Ų

Experimental Properties

• PSA: 44.7

Additional information on 2,5-dimethyl-1,2-dihydro-3H-1,2,4-triazol-3-one

Compound CAS No. 4114-21-0: 2,5-Dimethyl-1,2-dihydro-3H-1,2,4-triazol-3-one

The compound with CAS No. 4114-21-0, commonly known as 2,5-Dimethyl-1,2-dihydro-3H-1,2,4-triazol-3-one, is a heterocyclic organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of triazolones, which are derivatives of triazoles with a ketone functional group. Its structure consists of a five-membered ring containing three nitrogen atoms and two methyl groups attached at the 2 and 5 positions. The tri azol one framework is a key feature of this compound, making it a versatile building block for various chemical reactions and applications.

Recent studies have highlighted the potential of 2,5-Dimethyl-1,2-dihydro-3H-1,2,4-triazol-3-one as a bioactive molecule. Researchers have explored its role in medicinal chemistry, particularly in the development of new drug candidates. For instance, its ability to act as a kinase inhibitor has been investigated in preclinical models, suggesting its potential in anticancer therapies. The kinase inhibitor activity of this compound is attributed to its unique structure, which allows it to bind effectively to target proteins involved in cellular signaling pathways.

In addition to its pharmacological applications, CAS No. 4114-21-0 has also been studied for its catalytic properties. Chemists have reported its use as an organocatalyst in asymmetric synthesis reactions. The organocatalyst function of this compound is particularly valuable in green chemistry initiatives due to its ability to promote reactions under mild conditions and reduce the reliance on hazardous reagents. This property makes it an attractive candidate for industrial applications in the synthesis of fine chemicals and pharmaceutical intermediates.

The synthesis of 2,5-Dimethyl-1,2-dihydro-3H-1,2,4-triazol-3-one involves a multi-step process that typically begins with the preparation of intermediate compounds such as hydrazones or imines. Recent advancements in synthetic methodologies have enabled chemists to optimize the production process by employing more efficient catalysts and reaction conditions. For example, microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields of the desired product.

From an analytical standpoint, the characterization of CAS No. 4114-21-0 relies on various spectroscopic techniques such as NMR (nuclear magnetic resonance) and IR (infrared spectroscopy). These methods provide critical insights into the molecular structure and functional groups present in the compound. Furthermore, mass spectrometry has been utilized to confirm the molecular formula and purity of the synthesized product.

Looking ahead, the future prospects for 2,5-Dimethyl-1,2-dihydro-3H-1,2,4-triazol-3-one appear promising due to its diverse applications across multiple disciplines. Ongoing research is focused on enhancing its bioavailability for therapeutic use and exploring novel catalytic cycles that leverage its unique chemical properties. As our understanding of this compound continues to grow, it is likely that new avenues for its utilization will emerge.

In conclusion, CAS No. 4114 - 2 - one stands out as a significant molecule in contemporary chemistry due to its structural versatility and functional diversity. Its role as both a bioactive agent and a catalytic tool underscores its importance in advancing scientific research and industrial innovation.